Cas no 72136-39-1 (2H-1-Benzopyran-2-one, 7-methoxy-3-methyl-)

• Product Name: 2H-1-Benzopyran-2-one, 7-methoxy-3-methyl-
• CAS No: 72136-39-1
• MF: C₁₁H₁₀O₃
• MW: 190.1953
• CID: 544463
• PubChem ID: 11321422
• Update Time: 2024-03-02

2H-1-Benzopyran-2-one, 7-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-methoxy-3-methyl-
• 7-methoxy-3-methylchromen-2-one

• Inchi： InChI=1S/C11H10O3/c1-7-5-8-3-4-9(13-2)6-10(8)14-11(7)12/h3-6H,1-2H3
• InChI Key： LMFMSNMYCXCPRY-UHFFFAOYSA-N
• SMILES： COc1ccc2cc(C)c(=O)oc2c1

Computed Properties

• Exact Mass: 190.063
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives